6-Chloro-N-(2-methoxyethyl)-4-pyrimidinamine
Cat. No. B1424010
M. Wt: 187.63 g/mol
InChI Key: CSYGCJPPMWHPIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09434697B2
Procedure details
To a solution of 4,6-dichloro-pyrimidine (2 g, 14 mmol) in iPrOH (70 mL) and DIPEA (1.94 g, 15 mmol) was added a solution of 2-methoxy-ethylamine (1.13 g, 15 mmol) at room temperature. The resulting mixture was stirred at room temperature for 1 hour. Water was added and the mixture was extracted with DCM. The combined extracts were washed with brine, dried over anhydrous Na2SO4, and concentrated to give the crude product, which was purified by flash chromatography on silica to obtain the title compound (1.95 g, yield: 82%). MS (ESI): 188 [M+H]+.
Name
Yield
82%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[C:6]([Cl:8])[N:5]=[CH:4][N:3]=1.CCN(C(C)C)C(C)C.[CH3:18][O:19][CH2:20][CH2:21][NH2:22].O>CC(O)C>[Cl:8][C:6]1[N:5]=[CH:4][N:3]=[C:2]([NH:22][CH2:21][CH2:20][O:19][CH3:18])[CH:7]=1
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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|
Smiles
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ClC1=NC=NC(=C1)Cl
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Name
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Quantity
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1.94 g
|
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Type
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reactant
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Smiles
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CCN(C(C)C)C(C)C
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Name
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Quantity
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1.13 g
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Type
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reactant
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Smiles
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COCCN
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|
Name
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Quantity
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70 mL
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Type
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solvent
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Smiles
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CC(C)O
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Step Two
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Name
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The resulting mixture was stirred at room temperature for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture was extracted with DCM
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WASH
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Type
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WASH
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Details
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The combined extracts were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give the crude product, which
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CUSTOM
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Type
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CUSTOM
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|
Details
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was purified by flash chromatography on silica
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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|
Smiles
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ClC1=CC(=NC=N1)NCCOC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.95 g | |
| YIELD: PERCENTYIELD | 82% | |
| YIELD: CALCULATEDPERCENTYIELD | 74.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
